Cas no 497951-56-1 (Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-pyrazol-4-yl]-)

• Product Name: Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-pyrazol-4-yl]-
• CAS No: 497951-56-1
• MF: C₂₁H₂₃N₇O₄
• MW: 437.451823472977
• CID: 1535226
• Update Time: 2024-08-23

Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-pyrazol-4-yl]-
• Adenosine, N-methyl-2-[1-(phenylmethyl)-1H-pyrazol-4-yl]- (9CI)

• Inchi： 1S/C21H23N7O4/c1-22-19-15-20(28(11-23-15)21-17(31)16(30)14(10-29)32-21)26-18(25-19)13-7-24-27(9-13)8-12-5-3-2-4-6-12/h2-7,9,11,14,16-17,21,29-31H,8,10H2,1H3,(H,22,25,26)/t14-,16-,17-,21-/m1/s1
• InChI Key： OFZVELXCUDZJHE-VGKBRBPRSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(C4=CN(CC5=CC=CC=C5)N=C4)N=3)NC)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 437.18139

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 679.0±65.0 °C(Predicted)
• PSA: 143.37
• pka: 13.10±0.70(Predicted)